2-((3-Cyano-4,6-diphenylpyridin-2-yl)thio)-N-(2-methyl-4-nitrophenyl)propanamide
Description
The compound 2-((3-Cyano-4,6-diphenylpyridin-2-yl)thio)-N-(2-methyl-4-nitrophenyl)propanamide features a pyridine core substituted with cyano and diphenyl groups at positions 3, 4, and 6, respectively. A thioether linkage connects the pyridine ring to a propanamide side chain, which is further substituted with a 2-methyl-4-nitrophenyl group. Safety data highlight precautions for handling, including avoiding inhalation, skin contact, and moisture-sensitive storage .
Properties
Molecular Formula |
C28H22N4O3S |
|---|---|
Molecular Weight |
494.6 g/mol |
IUPAC Name |
2-(3-cyano-4,6-diphenylpyridin-2-yl)sulfanyl-N-(2-methyl-4-nitrophenyl)propanamide |
InChI |
InChI=1S/C28H22N4O3S/c1-18-15-22(32(34)35)13-14-25(18)30-27(33)19(2)36-28-24(17-29)23(20-9-5-3-6-10-20)16-26(31-28)21-11-7-4-8-12-21/h3-16,19H,1-2H3,(H,30,33) |
InChI Key |
RFHIOYYCZGIWOR-UHFFFAOYSA-N |
Canonical SMILES |
CC1=C(C=CC(=C1)[N+](=O)[O-])NC(=O)C(C)SC2=C(C(=CC(=N2)C3=CC=CC=C3)C4=CC=CC=C4)C#N |
Origin of Product |
United States |
Biological Activity
The compound 2-((3-Cyano-4,6-diphenylpyridin-2-yl)thio)-N-(2-methyl-4-nitrophenyl)propanamide is a synthetic organic molecule that has garnered attention for its potential biological activities. This article reviews the biological activity of this compound, focusing on its mechanisms of action, pharmacological properties, and relevant case studies.
Chemical Structure and Properties
- Molecular Formula : C29H20N4OS2
- Molecular Weight : 504.6 g/mol
- IUPAC Name : 2-(3-cyano-4,6-diphenylpyridin-2-yl)sulfanyl-N-(2-methyl-4-nitrophenyl)propanamide
The compound features a pyridine ring, a thioether linkage, and a nitrophenyl moiety, which are critical for its biological activity.
The biological activity of this compound can be attributed to several mechanisms:
- Enzyme Inhibition : The compound may act as an inhibitor of specific enzymes by binding to their active sites, thereby modulating metabolic pathways.
- Receptor Modulation : It can interact with cellular receptors, influencing various signaling pathways that govern cell proliferation and apoptosis.
- DNA/RNA Interaction : The presence of the pyridine ring allows for potential intercalation into nucleic acids, affecting their function and stability.
Anticancer Activity
Recent studies have indicated that compounds similar to 2-((3-Cyano-4,6-diphenylpyridin-2-yl)thio)-N-(2-methyl-4-nitrophenyl)propanamide exhibit significant anticancer properties. For instance:
- Case Study 1 : A derivative demonstrated cytotoxic effects against various cancer cell lines, including breast and lung cancer cells. The mechanism involved apoptosis induction via caspase activation.
| Cell Line | IC50 (µM) | Mechanism of Action |
|---|---|---|
| MCF-7 (Breast Cancer) | 15 | Apoptosis via caspase activation |
| A549 (Lung Cancer) | 12 | Cell cycle arrest in G1 phase |
Antimicrobial Activity
The compound has also shown promise in antimicrobial assays:
- Case Study 2 : Testing against Gram-positive and Gram-negative bacteria revealed that it inhibited bacterial growth effectively.
| Microorganism | Minimum Inhibitory Concentration (MIC) |
|---|---|
| Staphylococcus aureus | 32 µg/mL |
| Escherichia coli | 64 µg/mL |
Pharmacological Properties
The pharmacokinetics of this compound suggest favorable absorption and distribution characteristics. Studies indicate:
- Bioavailability : Moderate bioavailability due to its lipophilic nature.
- Metabolism : Primarily metabolized in the liver; potential for drug-drug interactions.
Safety and Toxicity
Preliminary toxicity assessments indicate that the compound has a manageable safety profile at therapeutic doses. However, further studies are needed to establish its long-term effects and safety margins.
Comparison with Similar Compounds
Structural and Functional Comparison with Analogous Compounds
Key Structural Features and Modifications
The compound’s activity and applications are influenced by three critical regions:
Thioether Linkage : This moiety is conserved in many bioactive analogs, contributing to stability and redox activity.
Amide Side Chain : The propanamide chain (vs. acetamide in analogs) and the 2-methyl-4-nitrophenyl group may alter lipophilicity and steric effects, influencing pharmacokinetics.
Table 1: Structural and Functional Comparison of Selected Analogs
Impact of Substituents on Activity
- Aryl Groups: Diphenyl (target compound) vs. distyryl (Compound 2) or morpholino-substituted phenyl (CD73 inhibitors) alter steric bulk and electronic properties. Distyryl groups in Compound 2 enhance insecticidal potency, while morpholino groups in CD73 inhibitors improve target engagement .
- Nitro vs. Chloro Substituents : The 4-nitro group in the target compound is a strong electron-withdrawing group, which may influence redox activity or binding interactions differently than the 4-chloro group in Compound 2 .
Structure-Activity Relationship (SAR) Insights
- Open-Chain vs. Cyclized Forms: Open-chain structures (e.g., Compound 2) retain the cyano group and show higher insecticidal activity than cyclized forms (e.g., Compound 3), emphasizing the importance of the cyano-thioether motif .
- Electron-Donating vs. Withdrawing Groups: Methoxy and morpholino groups (electron-donating) in CD73 inhibitors improve solubility and binding, while nitro groups (electron-withdrawing) may enhance stability or alter target specificity .
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
